Cas no 193693-67-3 ((r)-1-Fmoc-piperidine-3-carboxylic acid)

• Product Name: (r)-1-Fmoc-piperidine-3-carboxylic acid
• CAS No: 193693-67-3
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• MDL: MFCD04112683
• CID: 66455
• PubChem ID: 57652994
• Update Time: 2025-05-24

(r)-1-Fmoc-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-1-Fmoc-Piperidine-3-carboxylic acid
• (R)-Fmoc-Nip-OH
• FMOC-(R)-NIPECOTIC ACID
• Fmoc-D-Nip-OH
• (3R)-1-(9H-fluoren-9-ylmethoxycarbonyl)piperidine-3-carboxylic acid
• D-1-Fmoc-Nipecotic acid
• (R)-FMOC-NIP
• FMOC-D-NIPC-OH
• FMOC-(R)-NIP-OH
• FMOC-D-PIC(3)-OH
• Fmoc-D-nipecotic acid
• (R)-FMOC-NIPECOTIC ACID
• (R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidine-3-carboxylic acid
• (R)-N-Fmoc-piperidine-3-carboxylic acid
• (3R)-1-Fmoc-3-piperidinecarboxylic acid
• (r)-piperidine-1,3-dicarboxylic acid 1-(9h-fluoren-9-ylmethyl) ester
• (3R)-1-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}PIPERIDINE-3-CARBOXYLIC ACID
• (r)-n-(9-fluorenylmethyloxycarbonyl)-nipecotic acid
• Z1033300680
• Q-103167
• CS-W011865
• (R)-Fmoc-Nip-OH, >=99.0% (HPLC)
• 1-n-fmoc-piperidine-3(r)-carboxylic acid
• SCHEMBL4362743
• EN300-624080
• FINXGQXNIBNREL-CQSZACIVSA-N
• 193693-67-3
• DTXSID40589228
• AS-37497
• AKOS015837414
• AKOS015897902
• r-1-fmoc-piperidine-3-carboxylic acid
• (r)-fmoc-piperidine-3-carboxylic acid
• MFCD04112683
• Q-102969
• (3R)-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PIPERIDINE-3-CARBOXYLIC ACID
• A13279
• (r)-1-Fmoc-piperidine-3-carboxylic acid

• MDL： MFCD04112683
• Inchi： 1S/C21H21NO4/c23-20(24)14-6-5-11-22(12-14)21(25)26-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19H,5-6,11-13H2,(H,23,24)/t14-/m1/s1
• InChI Key： FINXGQXNIBNREL-CQSZACIVSA-N
• SMILES： O(C(N1CCC[C@@H](C(=O)O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 351.14700
• Monoisotopic Mass: 351.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 3.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.293
• Boiling Point: 561.6 oCat760 mmHg
• Flash Point: 293.5 oC
• Refractive Index: 1.62
• PSA: 66.84000
• LogP: 3.67000
• Solubility: Not determined

(r)-1-Fmoc-piperidine-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (r)-1-Fmoc-piperidine-3-carboxylic acid

1-Fmoc-piperidine-3-carboxylic acid (R-isomer)

The compound 1-Fmoc-piperidine-3-carboxylic acid (R-isomer), with the CAS number 193693-67-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered cyclic amine, and incorporates an Fmoc (9-fluorenylmethyloxycarbonyl) protecting group at the nitrogen atom. The carboxylic acid functionality at the 3-position of the piperidine ring adds versatility to its chemical properties, making it a valuable intermediate in various synthetic processes.

Structure and Properties: The molecular structure of 1-Fmoc-piperidine-3-carboxylic acid is characterized by a piperidine ring with an Fmoc group attached to the nitrogen atom and a carboxylic acid group at the 3-position. The Fmoc group serves as a protecting group for the amine, which is crucial during peptide synthesis or other reactions where the amine functionality needs to be temporarily deactivated. The carboxylic acid group introduces acidity and can participate in various chemical reactions, such as esterification or amidation.

Synthesis and Applications: The synthesis of 1-Fmoc-piperidine-3-carboxylic acid typically involves multi-step processes, including alkylation, oxidation, and protection/deprotection steps. This compound is widely used in peptide synthesis due to its compatibility with standard coupling reagents and its ability to form stable amides or esters. Additionally, it finds applications in medicinal chemistry as a building block for constructing complex molecules with piperidine moieties.

Recent Research Developments: Recent studies have explored the use of 1-Fmoc-piperidine-3-carboxylic acid in drug discovery programs targeting various therapeutic areas. For instance, researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules with potential anti-inflammatory, antitumor, or antimicrobial properties. Its unique structure allows for easy functionalization, enabling chemists to introduce diverse substituents that enhance bioavailability or target specificity.

Conclusion: 1-Fmoc-piperidine-3-carboxylic acid (R-isomer) remains a vital compound in organic synthesis and pharmaceutical research. Its versatile structure and compatibility with modern synthetic techniques make it an indispensable tool for chemists aiming to develop novel drugs or advanced materials. As research continues to uncover new applications and optimizations for this compound, its role in scientific advancements is expected to grow significantly.